Tuning the decarboxylation selectivity for deoxygenation of vegetable oil over Pt–Ni bimetal catalysts via surface engineering†
Catalysis Science & Technology Pub Date: 2018-01-11 DOI: 10.1039/C7CY02440A
Abstract
Alloy and bimetal structures are particularly important in developing highly active catalysts for energy conversion. Herein, Pt-skin (Ni–Pt/Al2O3), Ni-skin (Pt–Ni/Al2O3) and NiPt-skin (NiPt/Al2O3) catalysts were designed and synthesized by sequential impregnation of Pt and Ni on Al2O3. The surface structures of these catalysts were confirmed by cyclic voltammetry (CV), X-ray photoelectron spectroscopy (XPS), X-ray diffraction (XRD), N2 adsorption and desorption isotherm measurement (N2-BET) and H2 temperature programmed reduction (H2-TPR). The Pt electronic states were tuned by the sub-layer of Ni on the catalyst's surface which was the key factor to decarboxylation. The NiPt alloy species was formed in the Ni–Pt/Al2O3 and NiPt/Al2O3 catalysts, and these two catalysts contained a higher content of Pt4+ species compared with the Pt–Ni/Al2O3 catalyst. The NiPt-skin catalyst (NiPt/Al2O3) showed the highest catalytic activity for decarboxylation (62%), while the Ni-skin catalyst had the highest decarbonylation selectivity (58%).
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